4,4/'-methylenebis(2-chloroaniline)-N-glucuronide
4,4/'-methylenebis(2-chloroaniline)-N-glucuronide
Brand Name:
Vulcanchem
CAS No.:
102411-06-3
VCID:
VC0010322
InChI:
InChI=1S/C19H20Cl2N2O6/c20-10-6-8(1-3-12(10)22)5-9-2-4-13(11(21)7-9)23-18-16(26)14(24)15(25)17(29-18)19(27)28/h1-4,6-7,14-18,23-26H,5,22H2,(H,27,28)/t14-,15-,16+,17-,18+/m0/s1
SMILES:
C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N
Molecular Formula:
C19H20Cl2N2O6
Molecular Weight:
443.3 g/mol
4,4/'-methylenebis(2-chloroaniline)-N-glucuronide
CAS No.: 102411-06-3
Main Products
VCID: VC0010322
Molecular Formula: C19H20Cl2N2O6
Molecular Weight: 443.3 g/mol
| CAS No. | 102411-06-3 |
|---|---|
| Product Name | 4,4/'-methylenebis(2-chloroaniline)-N-glucuronide |
| Molecular Formula | C19H20Cl2N2O6 |
| Molecular Weight | 443.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[4-[(4-amino-3-chlorophenyl)methyl]-2-chloroanilino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H20Cl2N2O6/c20-10-6-8(1-3-12(10)22)5-9-2-4-13(11(21)7-9)23-18-16(26)14(24)15(25)17(29-18)19(27)28/h1-4,6-7,14-18,23-26H,5,22H2,(H,27,28)/t14-,15-,16+,17-,18+/m0/s1 |
| Standard InChIKey | WAHSIPRGCUJVRE-IECFSIQFSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1CC2=CC(=C(C=C2)N[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)Cl)Cl)N |
| SMILES | C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N |
| Canonical SMILES | C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N |
| Synonyms | 4,4'-methylenebis(2-chloroaniline)-N-glucuronide MbOCA-glucuronide |
| PubChem Compound | 124137 |
| Last Modified | Nov 11 2021 |
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